Cas no 77825-99-1 (2,4-cyclopentadiene-1-thione)

• Product Name: 2,4-cyclopentadiene-1-thione
• CAS No: 77825-99-1
• MF: C₅H₄S
• MW: 96.1502599716187
• CID: 861939
• PubChem ID: 144834
• Update Time: 2025-04-19

2,4-cyclopentadiene-1-thione Chemical and Physical Properties

Names and Identifiers

• 2,4-cyclopentadiene-1-thione
• cyclopenta-2,4-diene-1-thione
• Cyclopentadien-1-thione
• 77825-99-1
• cyclopentadienethione
• AKOS024438173
• DTXSID80228442

• Inchi： 1S/C5H4S/c6-5-3-1-2-4-5/h1-4H
• InChI Key： LTVUVBXSNMDXAL-UHFFFAOYSA-N
• SMILES： S=C1C=CC=C1

Computed Properties

• Exact Mass: 96.00342
• Monoisotopic Mass: 96.00337130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 32.1Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thiocarbonyl compounds Thioketones